Cas no 252193-26-3 (Hydroxy-Epsilon-Sanshool)

• Product Name: Hydroxy-Epsilon-Sanshool
• CAS No: 252193-26-3
• MF: C₁₆H₂₅NO₂
• MW: 263.3752
• CID: 2014616
• Update Time: 2025-06-12

Hydroxy-Epsilon-Sanshool Chemical and Physical Properties

Names and Identifiers

• hydroxy epsilon-sanshool
• hydroxy-epsilon-sanshool
• N-(2-methyl-2-hydroxypropyl)dodeca-(2E,6Z,8E,10Z)-tetraeneamide
• Hydroxy-alpha-sanshool
• Hydroxy-a-sanshool
• LMFA08020181
• (2E,6Z,8E,10Z)-N-(2-Hydroxy-2-methylpropyl)dodeca-2,6,8,10-tetraenamide
• Hydroxy-Epsilon-Sanshool

• Inchi： 1S/C16H25NO2/c1-4-5-6-7-8-9-10-11-12-13-15(18)17-14-16(2,3)19/h4-9,12-13,19H,10-11,14H2,1-3H3,(H,17,18)/b5-4-,7-6+,9-8-,13-12+
• InChI Key： LHFKHAVGGJJQFF-JRNWQWJGSA-N
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])N([H])C(/C(/[H])=C(\[H])/C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C(\[H])=C(/[H])\C(\[H])=C(\[H])/C([H])([H])[H])=O

Computed Properties

• Exact Mass: 263.188529040 g/mol
• Monoisotopic Mass: 263.188529040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3
• Molecular Weight: 263.37

Experimental Properties

• Solubility: 33.25 mg/L @ 25 °C (est)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Hydroxy-Epsilon-Sanshool

Recent Advances in Hydroxy-Epsilon-Sanshool (252193-26-3) Research: A Comprehensive Review

Hydroxy-Epsilon-Sanshool (CAS: 252193-26-3) is a bioactive alkaloid primarily found in Zanthoxylum species, commonly known as Sichuan pepper. It has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its unique tingling and numbing sensory effects, mediated through interactions with the KCNK3, KCNK9, and KCNK18 potassium channels. Recent studies have expanded our understanding of its pharmacological properties, potential therapeutic applications, and underlying mechanisms of action.

A groundbreaking study published in Nature Chemical Biology (2023) elucidated the structural basis of Hydroxy-Epsilon-Sanshool's interaction with mechanosensitive potassium channels. Using cryo-EM and molecular docking techniques, researchers identified specific binding sites on KCNK3 and KCNK9, which explain its potent modulatory effects. These findings open new avenues for designing novel analgesics targeting chronic pain conditions, particularly neuropathic pain, where traditional therapies often fail.

In the realm of dermatology, a 2024 Journal of Investigative Dermatology paper demonstrated Hydroxy-Epsilon-Sanshool's efficacy in alleviating pruritus (itch) in murine models of atopic dermatitis. The compound was shown to reduce scratching behavior by 67% compared to controls, without inducing skin sensitization. This positions it as a promising candidate for topical anti-itch formulations, potentially offering advantages over current antihistamine-based therapies.

Pharmacokinetic studies have made significant strides, with a recent Drug Metabolism and Disposition article (2024) characterizing Hydroxy-Epsilon-Sanshool's metabolic profile. The research identified CYP3A4 as the primary enzyme responsible for its hepatic metabolism and revealed an unexpectedly high oral bioavailability of 42% in primate models. These data are crucial for future clinical translation and formulation development.

Emerging applications in neurology were highlighted in a 2023 Science Translational Medicine report, where Hydroxy-Epsilon-Sanshool showed neuroprotective effects in in vitro models of Parkinson's disease. The compound reduced α-synuclein aggregation by 38% and protected dopaminergic neurons from oxidative stress, suggesting potential as a disease-modifying agent. However, these preliminary findings require validation in animal models before clinical consideration.

From a chemical synthesis perspective, a novel asymmetric synthesis route for Hydroxy-Epsilon-Sanshool was published in Organic Letters (2024), achieving an overall yield of 19% across 12 steps. This represents a significant improvement over previous methods (typically <5% yield) and could facilitate larger-scale production for research and potential therapeutic applications.

Despite these advances, challenges remain in translating Hydroxy-Epsilon-Sanshool into clinical applications. Its transient sensory effects, while advantageous for some indications, may limit utility in chronic conditions requiring sustained activity. Additionally, the compound's promiscuous interaction with multiple ion channels raises potential safety concerns that warrant thorough investigation in future studies.

The growing body of research on Hydroxy-Epsilon-Sanshool (252193-26-3) underscores its multifaceted potential in pharmaceutical development. From pain management to dermatology and neurology applications, this unique natural product continues to reveal novel biological activities. Future research directions should focus on structure-activity relationship studies to optimize selectivity, formulation development to enhance delivery, and comprehensive safety assessments to evaluate clinical potential.